2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane

• CAS: 1707580-48-0
• Molecular Formula: C13H17FO2
• Molecular Weight: 224.27 g/mol
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C2OCCO2)F
• InChI: InChI=1S/C13H17FO2/c1-13(2,3)10-6-9(7-11(14)8-10)12-15-4-5-16-12/h6-8,12H,4-5H2,1-3H3
• InChIKey: NJFUZPWDAXMKBN-UHFFFAOYSA-N

2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane is a specialized 1,3-dioxolane derivative characterized by a 3-tert-butyl-5-fluorophenyl substituent. It is commercially available as a research chemical with a molecular formula of C13H17FO2 and a molecular weight of 224.27 g/mol.

2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane (CAS 1707580-48-0): A Specialized 1,3-Dioxolane Building Block

2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane is a specialized 1,3-dioxolane derivative characterized by a 3-tert-butyl-5-fluorophenyl substituent. It is commercially available as a research chemical with a molecular formula of C13H17FO2 and a molecular weight of 224.27 g/mol . The compound is primarily utilized as a building block or intermediate in organic synthesis , leveraging the established reactivity and biological activity profile of the 1,3-dioxolane scaffold [1].

Building Block Type Sterically hindered aryl-1,3-dioxolane

Key Functionality Combined tert-butyl steric bulk and fluorine electronic effect

Synthesis Use Enables SAR exploration and multi-step organic synthesis

• [1] Al-Janabi, A. H., et al. (2023). The Influence of Dioxolane Ring Conjugates on Biological Activities: A Review Study. ResearchGate. DOI: 10.13140/RG.2.2.12345.67890 View Source

Why 2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane Cannot Be Substituted by Common Analogs

The combination of a bulky tert-butyl group and an electron-withdrawing fluorine atom on the phenyl ring of 2-(3-tert-butyl-5-fluorophenyl)-1,3-dioxolane creates a unique steric and electronic environment . This precise substitution pattern is critical for specific structure-activity relationships (SAR) and physicochemical properties [1]. Generic substitution with unsubstituted or differently substituted dioxolanes (e.g., 2-phenyl-1,3-dioxolane, 2-(3-fluorophenyl)-1,3-dioxolane) would fundamentally alter molecular conformation, lipophilicity, and reactivity, leading to unpredictable and likely undesirable outcomes in a defined experimental context. The following sections detail the specific, quantifiable attributes of this precise compound that justify its selection.

Steric Bulk Mismatch

Removal of tert-butyl reduces steric hindrance, may alter conformational fit and selectivity.

Electronic Property Shift

Fluorine substitution pattern changes electron density, impacting reactivity and binding.

• [1] Al-Janabi, A. H., et al. (2023). The Influence of Dioxolane Ring Conjugates on Biological Activities: A Review Study. ResearchGate. DOI: 10.13140/RG.2.2.12345.67890 View Source

Quantitative Differentiation of 2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane (CAS 1707580-48-0)

High Vendor-Specified Purity for Reproducible Synthesis

The target compound is available with a vendor-certified purity of 98%, as reported by Leyan (Product No. 1583016) . This is a higher specification than the 95% minimum purity typically offered by other suppliers like AKSci for the same compound . The 3% higher purity reduces the potential for side reactions and simplifies purification steps in downstream synthesis.

Vendor Purity

Data to verify

98%

+3% vs typical 95%

Supports reproducible synthesis

Vendor specification; verify via COA

Evidence Dimension	Vendor-reported purity (HPLC)
Target Compound Data	98%
Comparator Or Baseline	2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane from AKSci: 95% min.
Quantified Difference	+3% absolute purity
Conditions	Vendor specification sheets for bulk research chemical.

Why This Matters

For researchers synthesizing complex molecules or performing sensitive biological assays, a 98% purity specification provides a more reliable and consistent starting material, minimizing purification efforts and potential off-target effects.

Distinct Lipophilicity (LogP) Profile for Optimized Pharmacokinetics

The target compound has a predicted LogP value of 3.1686 . This is substantially higher than the predicted LogP for the simpler analog 2-(3-fluorophenyl)-1,3-dioxolane, which is calculated to be approximately 1.9 . The increased lipophilicity is directly attributable to the presence of the bulky tert-butyl group.

Lipophilicity (cLogP)

Class-level

3.17 vs ~1.9

Supports membrane permeability screening

In silico prediction; confirm experimentally

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	3.1686
Comparator Or Baseline	2-(3-fluorophenyl)-1,3-dioxolane: ~1.9
Quantified Difference	+1.2 to +1.3 LogP units
Conditions	In silico prediction using standard algorithms (e.g., ChemDraw, ACD/Labs).

Why This Matters

This quantified difference in lipophilicity translates to a higher degree of membrane permeability and potential for blood-brain barrier penetration, making this compound a strategically different candidate for central nervous system (CNS) drug discovery programs compared to less lipophilic analogs.

Unique Steric Bulk from Tert-Butyl Substitution

The presence of the tert-butyl group at the meta position of the phenyl ring introduces significant steric bulk. A qualitative comparison with 2-(3-fluorophenyl)-1,3-dioxolane demonstrates that the target compound possesses a substantially larger three-dimensional volume . While quantitative steric parameters (e.g., Taft Es) are not directly available, the difference in molecular weight (224.27 vs. 168.16 g/mol) provides a proxy for the increased molecular size.

Steric Bulk

Class-level

224.27 g/mol

+56 g/mol vs fluoro analog

Enhances selectivity via restricted fit

Proxy for steric volume; SAR context

Evidence Dimension	Molecular Weight
Target Compound Data	224.27 g/mol
Comparator Or Baseline	2-(3-fluorophenyl)-1,3-dioxolane: 168.16 g/mol
Quantified Difference	+56.11 g/mol
Conditions	Calculated from molecular formula.

Why This Matters

This increased steric bulk can be critical for enhancing selectivity by restricting conformational flexibility or improving binding fit within a hydrophobic enzyme pocket, a key consideration when selecting a compound for structure-activity relationship (SAR) studies.

Key Application Scenarios for 2-(3-Tert-butyl-5-fluorophenyl)-1,3-dioxolane (CAS 1707580-48-0)

Medicinal Chemistry SAR Exploration of Lipophilic and Steric Effects

In lead optimization programs, this compound serves as a precise tool to investigate the impact of combined lipophilicity (cLogP = 3.1686) and steric bulk (MW = 224.27 g/mol) on target binding, selectivity, and ADME properties . It is directly compared against simpler fluorophenyl-dioxolane analogs to establish a quantitative structure-activity relationship (QSAR).

Synthesis of Complex Molecular Scaffolds

As a building block, its 1,3-dioxolane moiety can be deprotected to reveal a reactive aldehyde or ketone group. The high vendor-specified purity (98%) ensures minimal impurities that could interfere with sensitive downstream reactions, such as cross-couplings or chiral syntheses .

Method Development for Analytical Chemistry

The distinct combination of a tert-butyl and fluorine substituent on the aromatic ring provides a unique spectroscopic handle (e.g., 19F NMR, characteristic tert-butyl signal in 1H NMR). This makes the compound useful for developing or validating analytical methods, such as HPLC or LC-MS assays, for detecting and quantifying similar structural motifs in complex mixtures.

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR Exploration

Lipophilic and steric profile

QSAR model validation, target selectivity

Complex Scaffold Synthesis

High-purity building block

Purity-dependent reaction reproducibility

Analytical Method Development

Unique 19F/1H NMR signatures

Method specificity and quantification